![molecular formula C14H19Cl2NO3 B1424702 Methyl (2S,4S)-4-(4-chloro-2-ethylphenoxy)-2-pyrrolidinecarboxylate hydrochloride CAS No. 1354488-02-0](/img/structure/B1424702.png)
Methyl (2S,4S)-4-(4-chloro-2-ethylphenoxy)-2-pyrrolidinecarboxylate hydrochloride
Overview
Description
Methyl (2S,4S)-4-(4-chloro-2-ethylphenoxy)-2-pyrrolidinecarboxylate hydrochloride is a useful research compound. Its molecular formula is C14H19Cl2NO3 and its molecular weight is 320.2 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis Methods and Derivatives
- Efficient synthesis methods for related pyrrole derivatives have been developed, utilizing reactions with cyanoacetamide and ethyl cyanoacetate, paving the way for a variety of pyrrole systems, including isotopically enriched forms (Dawadi & Lugtenburg, 2011).
- A phosphine-catalyzed annulation process has been developed to synthesize highly functionalized tetrahydropyridines, expanding the scope of pyrrolidine derivatives (Zhu, Lan, & Kwon, 2003).
Chemical Reactions and Properties
- UV-irradiation of methyl 2-pyridinecarboxylate in methanol has shown interesting methylation and methoxylation reactions, providing insights into the reactivity of similar compounds (Sugiyama et al., 1981).
- Research on novel poly(ether imide ester)s derived from 2,6-bis(4-aminophenoxy) pyridine shows the potential for developing thermally stable polymers, indicating broader industrial applications (Mehdipour‐Ataei & Amirshaghaghi, 2005).
Potential Applications in Medicinal Chemistry
- Studies on compounds like ethyl 5-methyl-6-cyano-7-substituted-2-oxo-2H-pyrano[2,3-b]pyridine-3-carboxylates, starting from related pyridine derivatives, indicate potential antihypertensive properties, suggesting medicinal applications (Kumar & Mashelker, 2006).
Material Science and Fluorescence Studies
- A series of fluoroionophores developed from diamine-salicylaldehyde derivatives, including those related to pyridine systems, demonstrates significant potential in metal ion sensing and fluorescence applications (Hong, Lin, Hsieh, & Chang, 2012).
Advanced Synthesis Techniques
- The dynamic kinetic resolution method has been employed for the efficient synthesis of Boc-(2S,3R,4S)-iso-dolaproine, showing advanced techniques in controlling stereogenic centers (Lavergne, Mordant, Ratovelomanana-Vidal, & Genêt, 2001).
properties
IUPAC Name |
methyl (2S,4S)-4-(4-chloro-2-ethylphenoxy)pyrrolidine-2-carboxylate;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18ClNO3.ClH/c1-3-9-6-10(15)4-5-13(9)19-11-7-12(16-8-11)14(17)18-2;/h4-6,11-12,16H,3,7-8H2,1-2H3;1H/t11-,12-;/m0./s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ARGXXEYMLDJBID-FXMYHANSSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C=CC(=C1)Cl)OC2CC(NC2)C(=O)OC.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC1=C(C=CC(=C1)Cl)O[C@H]2C[C@H](NC2)C(=O)OC.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19Cl2NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl (2S,4S)-4-(4-chloro-2-ethylphenoxy)-2-pyrrolidinecarboxylate hydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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